4-Benzyloxy-2-methoxyphenylboronic acid pinacol ester

• IUPAC Name: 2-(2-methoxy-4-phenylmethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• InChI: InChI=1S/C20H25BO4/c1-19(2)20(3,4)25-21(24-19)17-12-11-16(13-18(17)22-5)23-14-15-9-7-6-8-10-15/h6-13H,14H2,1-5H3
• InChI Key: DLRWSMLISBAQML-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=C(C=C(C=C2)OCC3=CC=CC=C3)OC
• Molecular Formula: C20H25BO4
• Molecular Weight: 340.2 g/mol

Description

4-Benzyloxy-2-methoxyphenylboronic acid pinacol ester is a chemical compound with the molecular formula C19H23BO3. It is a solid substance that is typically stored at temperatures between 2-8°C. This compound is a type of pinacol boronic ester, which are highly valuable building blocks in organic synthesis.

Synthesis Analysis

Pinacol boronic esters, including 4-Benzyloxy-2-methoxyphenylboronic acid pinacol ester, are often used in Suzuki–Miyaura coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction. The synthesis of these compounds involves various borylation approaches that have been developed over the years.

Molecular Structure Analysis

The molecular structure of 4-Benzyloxy-2-methoxyphenylboronic acid pinacol ester is represented by the InChI code 1S/C20H25BO4/c1-19(2)20(3,4)25-21(24-19)17-12-11-16(13-18(17)22-5)23-14-15-9-7-6-8-10-15/h6-13H,14H2,1-5H3. This indicates the presence of a boronic acid pinacol ester group attached to a benzyloxy-2-methoxyphenyl group.

Chemical Reactions Analysis

Pinacol boronic esters, including 4-Benzyloxy-2-methoxyphenylboronic acid pinacol ester, can undergo a variety of chemical transformations. These include oxidations, aminations, halogenations, and C–C-bond-formations such as alkenylations, alkynylations, and arylations. Protodeboronation of pinacol boronic esters is a notable reaction, which has been utilized in a radical approach for the catalytic protodeboronation of 1°, 2°, and 3° alkyl boronic esters.

Physical And Chemical Properties Analysis

4-Benzyloxy-2-methoxyphenylboronic acid pinacol ester has a molecular weight of 340.23. It is a solid substance that is typically stored at temperatures between 2-8°C. The compound is generally stable and easy to purify.

Scientific Research Applications

Catalytic Protodeboronation

• Scientific Field : Organic Chemistry
• Application Summary : Pinacol boronic esters are used in the catalytic protodeboronation of 1°, 2°, and 3° alkyl boronic esters. This process is a valuable but previously unknown transformation.
• Methods of Application : The process involves the use of a radical approach. Paired with a Matteson–CH2–homologation, this protocol allows for formal anti-Markovnikov alkene hydromethylation.
• Results or Outcomes : The hydromethylation sequence was applied to methoxy protected (−)-Δ8-THC and cholesterol. The protodeboronation was further used in the formal total synthesis of δ- ®-coniceine and indolizidine 209B.

Suzuki-Miyaura Cross-Coupling Reaction

• Scientific Field : Organic Chemistry
• Application Summary : 4-Methoxyphenylboronic Acid Pinacol Ester, a similar compound, is used in the Suzuki-Miyaura cross-coupling reaction.
• Methods of Application : The specific methods of application are not detailed in the source, but the Suzuki-Miyaura cross-coupling reaction typically involves the reaction of an aryl or vinyl boronic acid with an aryl or vinyl halide or triflate in the presence of a palladium catalyst and a base.
• Results or Outcomes : The outcomes of this reaction are not specified in the source.

Copper-Catalyzed Alkylation and Arylation

• Scientific Field : Organic Chemistry
• Application Summary : 4-Methoxyphenylboronic Acid Pinacol Ester, a similar compound, is used in the copper-catalyzed alkylation and arylation of chiral propargylic phosphates.
• Methods of Application : The specific methods of application are not detailed in the source, but typically, copper-catalyzed alkylation and arylation involve the reaction of an aryl or alkyl boronic ester with a chiral propargylic phosphate in the presence of a copper catalyst.
• Results or Outcomes : The outcomes of this reaction are not specified in the source.

Formal Total Synthesis

• Scientific Field : Organic Chemistry
• Application Summary : Pinacol boronic esters are used in the formal total synthesis of δ- ®-coniceine and indolizidine 209B.
• Methods of Application : The process involves the use of a radical approach. Paired with a Matteson–CH2–homologation, this protocol allows for formal anti-Markovnikov alkene hydromethylation.
• Results or Outcomes : The hydromethylation sequence was applied to methoxy protected (−)-Δ8-THC and cholesterol. The protodeboronation was further used in the formal total synthesis of δ- ®-coniceine and indolizidine 209B.

Hydroboration-Deboronation Strategy

• Scientific Field : Organic Chemistry
• Application Summary : Pinacol boronic esters are used in a hydroboration-deboronation strategy. This process is a valuable but previously unknown transformation.
• Methods of Application : The process involves the use of a radical approach. This protocol allows for formal hydrogenation of unactivated alkenes to alkanes.
• Results or Outcomes : The outcomes of this reaction are not specified in the source.

C–C-Coupling/Protodeboronation Strategy

• Scientific Field : Organic Chemistry
• Application Summary : Pinacol boronic esters are used in a C–C-coupling/protodeboronation strategy. This process is a valuable but previously unknown transformation.
• Methods of Application : The process involves the use of a radical approach. This protocol allows for the protodeboronation of 2 alkyl pinacol boronic esters.
• Results or Outcomes : The outcomes of this reaction are not specified in the source.

Future Directions

Given the value of pinacol boronic esters in organic synthesis, particularly in Suzuki–Miyaura coupling, ongoing research is likely to continue to explore and refine the synthesis, use, and properties of these compounds. The development of new borane reagents and the exploration of new reactions and applications are potential future directions.